N-(1,3-benzodioxol-5-ylmethyl)-N-cyclopentyl-3-(4-methyl-1,3-thiazol-5-yl)propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N-cyclopentyl-3-(4-methyl-1,3-thiazol-5-yl)propanamide
• InChI: InChI=1S/C20H24N2O3S/c1-14-19(26-12-21-14)8-9-20(23)22(16-4-2-3-5-16)11-15-6-7-17-18(10-15)25-13-24-17/h6-7,10,12,16H,2-5,8-9,11,13H2,1H3
• InChI Key: KKCOMWUDPKGARS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CCC(=O)N(CC2=CC3=C(C=C2)OCO3)C4CCCC4
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

The synthesis and study of benzodioxole and thiazole derivatives are significant due to their wide range of biological activities and applications in medicinal chemistry. The target compound's structure suggests a potential for diverse chemical reactions and interactions, reflecting the properties of its constituent groups.

Synthesis Analysis

The synthesis of related compounds typically involves the formation of the core structures followed by functionalization. For instance, the synthesis of benzothiazol derivatives has been achieved through reactions between benzo[d]thiazol-2-amine and various electrophiles, showcasing the versatility of these scaffolds in organic synthesis (Manolov, Ivanov, & Bojilov, 2021).

Molecular Structure Analysis

Crystallography and spectroscopy are key in determining the molecular structure of such compounds. For example, the crystal structure and conformational analysis of related molecules have been extensively studied through X-ray diffraction and NMR spectroscopy, providing insights into their three-dimensional arrangement and electronic environment (Facchinetti, Gomes, Cunico, Wardell, & Wardell, 2016).